Cas no 491850-55-6 (4-Methyl-2-(trifluoromethyl)benzenesulfonyl chloride)

• Product Name: 4-Methyl-2-(trifluoromethyl)benzenesulfonyl chloride
• CAS No: 491850-55-6
• MF: C₈H₆ClF₃O₂S
• MW: 258.645250797272
• CID: 2653013
• PubChem ID: 129961220
• Update Time: 2025-04-21

4-Methyl-2-(trifluoromethyl)benzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• DTXSID701219978
• 4-Methyl-2-(trifluoromethyl)benzenesulfonyl chloride
• 491850-55-6

• Inchi： 1S/C8H6ClF3O2S/c1-5-2-3-7(15(9,13)14)6(4-5)8(10,11)12/h2-4H,1H3
• InChI Key： JCDDIDIKCBCYTL-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC(C)=CC=1C(F)(F)F)(=O)=O

Computed Properties

• Exact Mass: 257.9729128Da
• Monoisotopic Mass: 257.9729128Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 42.5Ų